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Compound of Interest

Compound Name: Fenuron

Cat. No.: B033495 Get Quote

For researchers, scientists, and drug development professionals, this document provides an in-

depth technical guide on the herbicide Fenuron. It covers its core properties, mechanism of

action, and detailed experimental protocols for its analysis and efficacy testing.

Core Properties of Fenuron
Fenuron is a phenylurea herbicide used to control a variety of annual broad-leaved weeds and

woody plants.[1] It is a systemic herbicide, primarily absorbed by the roots and translocated

acropetally (upwards) within the plant's xylem.

Property Value Source

CAS Number 101-42-8 [1][2][3]

Molecular Formula C₉H₁₂N₂O [1][2]

Molecular Weight 164.21 g/mol [1]

Mechanism of Action: Inhibition of Photosynthesis
The primary mode of action for Fenuron is the inhibition of photosynthesis.[2] Like other

phenylurea herbicides, Fenuron disrupts the photosynthetic electron transport chain in plants.

Specifically, it targets the D1 protein within Photosystem II (PSII), binding to the QB site. This

binding action physically blocks the docking of plastoquinone (PQ), the native electron

acceptor. The inhibition of electron flow from the primary electron acceptor, QA, to QB halts the
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entire photosynthetic process. This leads to an accumulation of reactive oxygen species and,

ultimately, cell death.
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Inhibition of Photosystem II by Fenuron.

Experimental Protocols
Analysis of Fenuron in Soil and Water using QuEChERS
and LC-MS/MS
This protocol details a method for the quantitative analysis of Fenuron in environmental

samples. The use of a stable isotope-labeled internal standard (Fenuron-d5) is recommended

for high accuracy.

Materials and Reagents:

Fenuron standard (≥98% purity)

Fenuron-d5 internal standard

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

Dispersive SPE (d-SPE) cleanup sorbents (e.g., PSA, C18)

Procedure:

Sample Preparation: Homogenize 10 g of the soil or water sample in a 50 mL centrifuge

tube.

Spiking: Add a known amount of Fenuron-d5 internal standard to the sample.

Extraction: Add 10 mL of acetonitrile and the QuEChERS extraction salts. Shake vigorously

for 1 minute and then centrifuge.
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Cleanup (d-SPE): Transfer an aliquot of the acetonitrile (upper) layer to a d-SPE tube

containing cleanup sorbents. Vortex and centrifuge.

Analysis: Filter the supernatant and inject it into an LC-MS/MS system for analysis.

Herbicide Efficacy Testing
This protocol outlines a whole-plant bioassay to determine the efficacy of Fenuron on target

weed species.

Procedure:

Plant Cultivation: Grow the target weed species from seed in a greenhouse to a specified

growth stage (e.g., 2-3 leaf stage).

Herbicide Application: Prepare a range of Fenuron concentrations. Apply the herbicide

solutions to the plants using a sprayer to ensure even coverage. Include an untreated control

group.

Evaluation: At specified time intervals (e.g., 7, 14, and 21 days after treatment), visually

assess the percentage of plant injury or biomass reduction compared to the untreated

control.

Data Analysis: Calculate metrics such as the ED50 (effective dose to achieve 50% of the

maximum effect) or GR50 (dose causing a 50% reduction in growth).

Experimental Workflows
The following diagrams illustrate typical workflows for the analysis of Fenuron and the

assessment of its herbicidal efficacy.
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Workflow for Fenuron Residue Analysis.
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Workflow for Herbicide Efficacy Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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